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Compound of Interest

Compound Name: 4-(2-Pyridyl)-2-Methyl-3-Butyn-2-ol

Cat. No.: B1582549

An In-depth Technical Guide to the Chemical Safety of 4-(2-Pyridyl)-2-Methyl-3-Butyn-2-ol

This guide provides a comprehensive chemical safety framework for 4-(2-Pyridyl)-2-Methyl-3-
Butyn-2-ol (CAS 29767-97-3). As specific toxicological data for this compound is limited in
publicly accessible literature, this document establishes a presumptive risk assessment. This
assessment is based on a structural analysis of its constituent moieties—the pyridine ring and
the propargyl alcohol group—and draws upon extensive data available for the structural
analog, 2-Methyl-3-butyn-2-ol. This approach enables researchers, scientists, and drug
development professionals to implement robust safety protocols grounded in established
chemical principles.

Compound Overview and Physicochemical Profile

4-(2-Pyridyl)-2-Methyl-3-Butyn-2-ol is a heterocyclic compound with the molecular formula
C10H11NO and a molecular weight of 161.20[1]. While its primary applications are in research
and development, particularly as a synthetic intermediate, its structural features suggest a
profile that requires careful handling.[2]

A critical first step in any safety assessment is to understand the compound's physical and
chemical properties, as these dictate its environmental fate, potential for exposure, and
appropriate handling procedures.

Table 1: Physicochemical and Safety Data Summary
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4-(2-Pyridyl)-2-Methyl-3-

2-Methyl-3-butyn-2-ol

Property

Butyn-2-ol (Structural Analog)
CAS Number 29767-97-3[3] 115-19-5[4]
Molecular Formula C10H1:NO[1] CsHsO[5]

Molecular Weight

161.20 g/mol [1]

84.12 g/mol [5]

Physical State

Presumed Liquid

Liquid[5][6]

Boiling Point

Data not available

104-105 °C[5]

Flash Point

Data not available

13 °C (55.4 °F) - Highly

Flammable[7]

Water Solubility

Data not available

Miscible[8][9]

logP

Data not available

0.318[8]

Acute Oral Toxicity

Data not available

Harmful if swallowed (LD50
Rat: 1950 mg/kg)[4]

Eye Irritation

Presumed severe irritant

Causes serious eye

damage[10]

| Skin Irritation | Presumed irritant | Causes skin irritation[10] |

Structural Hazard Analysis: A Predictive Approach

In the absence of direct toxicological data, a hazard assessment can be constructed by

analyzing the toxicological profiles of the molecule's core components.

The Pyridine Moiety

The 2-substituted pyridine ring is a common feature in many pharmaceuticals and industrial

chemicals. Pyridine itself is a well-characterized substance with known hazards, including:

» Hepatotoxicity and Nephrotoxicity: Chronic exposure to pyridine derivatives can lead to

damage to the liver and kidneys.

o Neurotoxicity: Pyridine can affect the central nervous system.
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e [Irritation: It is a known irritant to the skin, eyes, and respiratory tract.

The Propargyl Alcohol Moiety (2-Methyl-3-butyn-2-ol
Analog)

The rest of the molecule is structurally analogous to 2-Methyl-3-butyn-2-ol, for which extensive
safety data exists. This analog is classified as a highly flammable liquid that is harmful if
swallowed and causes serious eye damage.[4][10] Key hazards associated with this moiety
include:

» Flammability: With a flash point of 13 °C, vapors can form explosive mixtures with air and
may travel to an ignition source and flash back.[4][6][7]

e Acute Toxicity: The compound is harmful if ingested.[6][10]

o Severe Eye Damage: It poses a significant risk of serious, potentially irreversible, damage to
the eyes upon contact.[6][10]

o Central Nervous System Effects: Inhalation of high vapor concentrations may lead to narcotic
effects, including headache, dizziness, and nausea.[4]

Conclusion of Hazard Analysis: Based on this composite analysis, 4-(2-Pyridyl)-2-Methyl-3-
Butyn-2-ol should be presumptively treated as a flammable liquid that is harmful if swallowed,
a severe eye irritant, a potential skin and respiratory irritant, and may carry risks of central
nervous system, liver, and kidney effects with prolonged or significant exposure.

Risk Assessment and Control Framework

A systematic approach to managing risk is essential when working with under-characterized
substances. The hierarchy of controls provides a robust framework for ensuring laboratory
safety.
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Hierarchy of Controls for Chemical Safety

Elimination

(Physically remove the hazard) Hierarchy of Controls for Chemical Safety.

Substitution
(Replace with a less hazardous substance)

Engineering Controls
(Isolate people from the hazard, e.g., Fume Hood)

Administrative Controls
(Change the way people work, e.g., SOPs, Training)

Personal Protective Equipment (PPE)
(Protect the worker with equipment, e.g., Gloves, Goggles)

Click to download full resolution via product page

Caption: Hierarchy of Controls for Chemical Safety.

Engineering Controls

The primary method for controlling exposure should be through engineering solutions.
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Chemical Fume Hood: All handling of 4-(2-Pyridyl)-2-Methyl-3-Butyn-2-ol, including
weighing, transferring, and solution preparation, must be conducted inside a certified
chemical fume hood to prevent inhalation of vapors.[6]

Ventilation: The laboratory must be well-ventilated to ensure any fugitive emissions are
diluted and removed.

Explosion-Proof Equipment: Due to the high flammability risk inherited from its analog, all
electrical equipment (stir plates, vacuum pumps, lighting) used in the immediate vicinity
should be explosion-proof or intrinsically safe.[6][7]

Administrative Controls

Standard Operating Procedures (SOPs): Develop and implement detailed SOPs for all
procedures involving this compound. The SOP should cover storage, handling, emergency
procedures, and waste disposal.

Access Control: Designate specific areas within the lab for working with this compound and
restrict access to trained personnel only.

Hygiene Practices: Always wash hands thoroughly after handling. Do not eat, drink, or
smoke in the laboratory.[11]

Personal Protective Equipment (PPE)

PPE is the last line of defense and must be selected based on the predicted hazards.

Eye and Face Protection: Wear chemical safety goggles that conform to EU Standard EN166
or OSHA 29 CFR 1910.133.[6] A face shield should be worn in addition to goggles when
there is a splash hazard.

Skin Protection: Wear a flame-resistant lab coat and appropriate protective gloves (e.g.,
nitrile rubber) to prevent skin contact.[6][7] Always inspect gloves before use and change
them immediately if contamination is suspected.

Respiratory Protection: Respiratory protection is generally not required if work is performed
within a properly functioning chemical fume hood. For emergencies or situations where fume
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hood use is not feasible, a NIOSH/MSHA-approved respirator with an appropriate organic
vapor cartridge should be used.[6]

Experimental Protocol: Safe Handling Workflow

The following protocol outlines a self-validating system for handling 4-(2-Pyridyl)-2-Methyl-3-
Butyn-2-ol in a research setting.
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Decision Workflow for Uncharacterized Compounds

Start: New Experiment with . .
4-(2-Pyridyl)-2-Methyl-3-Butyn-2-ol Decision Workflow for Uncharacterized Compounds.

1. Hazard Identification
(Analyze structural analogs)

2. Select Controls
(Fume Hood, PPE, SOPs)

3. Pre-Operational Check
(Verify fume hood function,
check PPE, review SOP)

4. Execute Experiment
(Weigh, transfer, react
inside fume hood)

5. Waste Management
(Segregate into labeled,
closed hazardous waste container)

6. Decontamination
(Clean work area,
remove PPE correctly)

End: Procedure Complete

Click to download full resolution via product page

Caption: Decision Workflow for Uncharacterized Compounds.

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b1582549?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582549?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Step-by-Step Methodology:

e Preparation and Pre-Work Checklist:

[¢]

Verify the certification of the chemical fume hood.

[¢]

Ensure an eyewash station and safety shower are accessible and unobstructed.[6]

[e]

Assemble all necessary PPE and inspect for damage.

o

Prepare a designated hazardous waste container, properly labeled.

[¢]

Remove all potential ignition sources from the work area.[6]

 Aliquotting and Transfer:

[e]

Perform all manipulations inside the chemical fume hood.

o

Ground and bond containers when transferring significant quantities to prevent static
discharge.[7]

o

Use spark-proof tools for opening and closing containers.[6]

[¢]

Keep containers tightly closed when not in use.[6]

e During the Reaction:

o Maintain constant monitoring of the experimental setup.

o Ensure the reaction is conducted in a system that can contain any potential pressure
changes.

o Keep the fume hood sash at the lowest practical height.

e Post-Procedure and Decontamination:

o Quench the reaction safely according to the established protocol.
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o Transfer all waste, including contaminated consumables (e.g., pipette tips, wipes), into the
designated hazardous waste container.[6]

o Decontaminate all surfaces with an appropriate solvent.

o Remove PPE in the correct order to avoid cross-contamination and dispose of single-use
items in the hazardous waste stream.

Emergency Procedures

In the event of an exposure or spill, immediate and correct action is critical.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.[6]

Skin Contact: Remove all contaminated clothing and wash the affected area with soap and
water for at least 15 minutes. Seek medical attention if irritation develops or persists.[6]

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, begin artificial respiration. Seek immediate medical attention.[6]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Call a physician or Poison Control Center immediately.[6]

Spill: Evacuate non-essential personnel. Remove all ignition sources. Wearing appropriate
PPE, contain the spill using an inert absorbent material (e.g., vermiculite, sand). Collect the
material using spark-proof tools and place it in a sealed container for disposal.[4]

Storage and Disposal

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[6] The
storage area should be designated as a "Flammables area" and be kept away from heat,
sparks, open flames, and strong oxidizing agents.[4][6]

» Disposal: All waste containing this compound must be treated as hazardous waste. Dispose
of contents and containers in accordance with local, regional, and national regulations. Do
not allow the material to enter the sewer system.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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